Cas no 1215812-72-8 (4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride)

4-Cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride is a chemically synthesized small molecule featuring a benzothiazole core with a cyano-substituted benzamide moiety and a morpholine-ethyl side chain. Its hydrochloride salt form enhances solubility and stability for research applications. The compound's structure suggests potential utility as a kinase inhibitor or modulator of cellular signaling pathways, given the presence of the benzothiazole and morpholine pharmacophores. The ethoxy and cyano groups may contribute to binding affinity and selectivity. This product is suited for biochemical and pharmacological studies, particularly in drug discovery targeting protein-protein interactions or enzymatic activity. High purity and well-characterized synthesis ensure reproducibility in experimental settings.
4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride structure
1215812-72-8 structure
Product Name:4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride
CAS No:1215812-72-8
MF:C23H25ClN4O3S
MW:472.987602949142
CID:5472548
Update Time:2025-10-24

4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)benzamide:hydrochloride
    • 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride
    • Inchi: 1S/C23H24N4O3S.ClH/c1-2-30-19-4-3-5-20-21(19)25-23(31-20)27(11-10-26-12-14-29-15-13-26)22(28)18-8-6-17(16-24)7-9-18;/h3-9H,2,10-15H2,1H3;1H
    • InChI Key: GVVPRQDILFFXCX-UHFFFAOYSA-N
    • SMILES: C(N(C1=NC2=C(OCC)C=CC=C2S1)CCN1CCOCC1)(=O)C1=CC=C(C#N)C=C1.[H]Cl

4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride Pricemore >>

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Additional information on 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride

Comprehensive Overview of 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride (CAS No. 1215812-72-8)

The compound 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride (CAS No. 1215812-72-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This article delves into its structural properties, synthesis pathways, applications, and the latest market trends, providing a detailed resource for researchers and industry professionals.

Chemical Structure and Properties: The molecular structure of 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride features a benzothiazole core substituted with an ethoxy group, a morpholine ring, and a cyano-benzamide moiety. This unique arrangement contributes to its solubility in polar organic solvents and its stability under standard laboratory conditions. The hydrochloride salt form enhances its bioavailability, making it particularly useful in drug development.

Synthesis and Optimization: The synthesis of 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride typically involves multi-step organic reactions, including condensation and amidation processes. Recent advancements in catalytic methods have improved yield and purity, addressing common challenges such as byproduct formation. Researchers are increasingly exploring green chemistry approaches to reduce environmental impact, aligning with global sustainability trends.

Applications in Drug Discovery: This compound has garnered attention for its potential as a kinase inhibitor, particularly in targeting specific pathways involved in cellular proliferation. Its benzothiazole and morpholine components are known to interact with key biological targets, making it a candidate for oncology and inflammatory disease research. Current studies focus on its efficacy in preclinical models, with promising results that could lead to novel therapeutics.

Market Dynamics and Research Trends: The demand for 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride is rising, driven by its applications in precision medicine and targeted therapy. Pharmaceutical companies and academic institutions are investing heavily in its development, reflecting broader industry shifts toward personalized treatment solutions. Analysts predict steady growth in its market value over the next decade, supported by increasing R&D expenditures.

Safety and Handling: While 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride is not classified as hazardous under standard regulations, proper laboratory protocols should be followed to ensure safe handling. This includes the use of personal protective equipment (PPE) and adherence to institutional guidelines for chemical storage and disposal.

Future Prospects: Ongoing research aims to expand the utility of 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride beyond its current applications. Innovations in drug delivery systems and combinatorial chemistry could unlock new therapeutic avenues, further solidifying its role in modern pharmacology. Collaboration between academia and industry will be critical to advancing these efforts.

In summary, 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride (CAS No. 1215812-72-8) represents a cutting-edge compound with multifaceted applications. Its unique chemical profile and growing relevance in drug development make it a subject of enduring interest for scientists and stakeholders alike.

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